Cas no 81446-26-6 (6,8-Diglucopyranosyl-4',5,7-trihydroxyflavanone- (2R))

6,8-Diglucopyranosyl-4',5,7-trihydroxyflavanone- (2R) structure
81446-26-6 structure
Product name:6,8-Diglucopyranosyl-4',5,7-trihydroxyflavanone- (2R)
CAS No:81446-26-6
MF:C27H32O15
MW:596.534
CID:2004344
PubChem ID:14427359

6,8-Diglucopyranosyl-4',5,7-trihydroxyflavanone- (2R) Chemical and Physical Properties

Names and Identifiers

    • 6,8-Diglucopyranosyl-4',5,7-trihydroxyflavanone- (2R)
    • DTXSID201112373
    • 81446-26-6
    • 4H-1-Benzopyran-4-one, 6,8-di-I(2)-D-glucopyranosyl-2,3-dihydro-5,7-dihydroxy-2-(4-hydroxyphenyl)-, (2R)-
    • Inchi: InChI=1S/C27H32O15/c28-6-12-17(32)21(36)23(38)26(41-12)15-19(34)14-10(31)5-11(8-1-3-9(30)4-2-8)40-25(14)16(20(15)35)27-24(39)22(37)18(33)13(7-29)42-27/h1-4,11-13,17-18,21-24,26-30,32-39H,5-7H2
    • InChI Key: KLDARLGFVGIIIL-UHFFFAOYSA-N
    • SMILES: OCC1OC(C(O)C(O)C1O)c1c(O)c(C2OC(CO)C(O)C(O)C2O)c2OC(CC(=O)c2c1O)c1ccc(O)cc1

Computed Properties

  • Exact Mass: 596.17412031g/mol
  • Monoisotopic Mass: 596.17412031g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 11
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 5
  • Complexity: 931
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 11
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.5
  • Topological Polar Surface Area: 267Ų

6,8-Diglucopyranosyl-4',5,7-trihydroxyflavanone- (2R) Related Literature

Recommend Articles

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hebei Ganmiao New material Technology Co., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Ganmiao New material Technology Co., LTD
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.